Cas no 2034559-96-9 (6-ethoxy-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-3-carboxamide)

• Product Name: 6-ethoxy-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-3-carboxamide
• CAS No: 2034559-96-9
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 6585315
• PubChem ID: 119105181
• Update Time: 2025-10-17

6-ethoxy-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-3-carboxamide
• 6-ethoxy-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)nicotinamide
• AKOS026704301
• 2034559-96-9
• F6560-6042
• 6-ethoxy-N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]pyridine-3-carboxamide
• 6-ethoxy-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide

• Inchi： 1S/C18H19N5O2/c1-3-25-17-5-4-14(12-20-17)18(24)21-10-13-8-15(11-19-9-13)16-6-7-22-23(16)2/h4-9,11-12H,3,10H2,1-2H3,(H,21,24)
• InChI Key： XVDKMHPNYXCBQS-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=C(C=N1)C(NCC1=CN=CC(=C1)C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 337.15387487g/mol
• Monoisotopic Mass: 337.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.9Ų

Additional information on 6-ethoxy-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-3-carboxamide

Introduction to 6-ethoxy-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-3-carboxamide (CAS No. 2034559-96-9)

6-Ethoxy-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-3-carboxamide, also known by its CAS number 2034559-96-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include an ethoxy group, a pyrazole ring, and a pyridine carboxamide moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various biological studies and drug development initiatives.

The chemical structure of 6-ethoxy-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-3-carboxamide (CAS No. 2034559-96-9) is depicted as follows:

C₁₈H₂₀N₄O₂

This compound has a molecular weight of 324.37 g/mol and exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its high solubility facilitates its use in various biochemical assays and in vivo studies, enhancing its utility in preclinical research.

6-Ethoxy-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-3-carboxamide has been extensively studied for its potential as an inhibitor of specific enzymes and receptors. Recent research has focused on its ability to modulate the activity of kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have shown promise in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 6-Ethoxy-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-3-carboxamide exhibits potent inhibitory activity against the enzyme cyclin-dependent kinase 4 (CDK4). CDK4 is a key regulator of the cell cycle and is often overexpressed in cancer cells. The compound's ability to selectively inhibit CDK4 without affecting other kinases makes it a valuable tool for understanding the role of CDK4 in cancer progression and for developing targeted therapies.

Beyond its enzymatic inhibition properties, 6-Ethoxy-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-3-carboxamide has also shown potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have indicated that this compound can reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin 6 (IL-6), thereby mitigating the inflammatory response.

The pharmacokinetic profile of 6-Ethoxy-N-{5-(1-methyl-1H-pyrazol-5-y l)pyridin -3 - ylmeth yl} pyri dine - 3 - car boxam ide has been evaluated in several animal models. These studies have shown that the compound is well-absorbed following oral administration and exhibits a favorable distribution profile. It is rapidly distributed to various tissues, including the liver, kidneys, and brain, which are key sites for many therapeutic targets. The compound also demonstrates good metabolic stability, with a half-life that allows for once-daily dosing regimens in preclinical settings.

In addition to its therapeutic potential, 6-Ethoxy-N-{5-(1-methyl - 1 H - pyra zol - 5 - yl ) pyri din - 3 - ylmeth yl } pyri dine - 3 - car boxam ide has been used as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it an invaluable reagent for probing the function of target proteins and pathways. For example, researchers have utilized this compound to investigate the role of CDK4 in cellular senescence and aging, providing insights into the molecular mechanisms underlying these processes.

The safety profile of 6-Ethoxy-N-{5-(1-methyl - 1 H - pyra zol - 5 - yl ) pyri din - 3 - ylmeth yl } pyri dine - 3 - car boxam ide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a potential therapeutic agent.

In conclusion, 6-Ethoxy-N-{5-(1-methyl - 1 H - pyra zol - 5 - yl ) pyri din - 3 - ylmeth yl } pyri dine - 3 - car boxam ide (CAS No. 2034559-96-9) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation into its therapeutic potential across a range of diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.